Cas no 951887-10-8 (3-(5-Methyl-2-pyridyl)-1-propene)

• Product Name: 3-(5-Methyl-2-pyridyl)-1-propene
• CAS No: 951887-10-8
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD09801370
• CID: 4722185
• Update Time: 2025-08-02

3-(5-Methyl-2-pyridyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(5-METHYL-2-PYRIDYL)-1-PROPENE
• FCH870556
• 5-METHYL-2-(PROP-2-EN-1-YL)PYRIDINE
• 3-(5-Methyl-2-pyridyl)-1-propene

• MDL： MFCD09801370
• Inchi： 1S/C9H11N/c1-3-4-9-6-5-8(2)7-10-9/h3,5-7H,1,4H2,2H3
• InChI Key： KIJZRSOWPPYMAV-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 12.9

Additional information on 3-(5-Methyl-2-pyridyl)-1-propene

Recent Advances in the Study of 3-(5-Methyl-2-pyridyl)-1-propene (CAS: 951887-10-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-Methyl-2-pyridyl)-1-propene (CAS: 951887-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and propene functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 3-(5-Methyl-2-pyridyl)-1-propene is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel kinase inhibitors. The researchers demonstrated that the compound's unique structure allows for efficient modification, enabling the creation of derivatives with enhanced binding affinity and selectivity for specific kinase targets. This finding opens new avenues for the design of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its synthetic utility, 3-(5-Methyl-2-pyridyl)-1-propene has been investigated for its direct biological effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. The study utilized in vitro assays to evaluate the compound's efficacy, revealing its potential as a lead compound for further optimization. These findings underscore the importance of continued exploration of its pharmacological properties.

Another significant development is the application of 3-(5-Methyl-2-pyridyl)-1-propene in chemical biology probes. Researchers have exploited its reactive propene moiety to develop fluorescent and affinity-based probes for studying protein-ligand interactions. A paper in Chemical Communications (2023) detailed the use of this compound in the design of a probe for real-time monitoring of enzyme activity in live cells. This innovative approach provides valuable tools for understanding cellular processes and identifying new drug targets.

Despite these promising findings, challenges remain in the practical application of 3-(5-Methyl-2-pyridyl)-1-propene. Issues such as stability, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's versatility and potential for modification make it a valuable asset in the toolkit of medicinal chemists and chemical biologists. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.

In conclusion, 3-(5-Methyl-2-pyridyl)-1-propene (CAS: 951887-10-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role in synthesis, biological activity, and probe development highlights its potential to contribute to advancements in these fields. Future studies should focus on optimizing its properties and exploring new therapeutic avenues, ensuring its continued relevance in scientific research.